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Compound of Interest

Compound Name: 4-Pentylphenylacetylene-d7

Cat. No.: B15561844

In-Depth Technical Guide: 4-
Pentylphenylacetylene-d7

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Pentylphenylacetylene-d7 is not readily
available. The following information is compiled from the SDS for the non-deuterated analog, 4-
Pentylphenylacetylene (also known as 1-Ethynyl-4-pentylbenzene), and related compounds.
The safety and handling precautions are expected to be nearly identical.

This guide is intended for researchers, scientists, and drug development professionals.

Chemical Identification and Properties

Identifier Value Source
Chemical Name 4-Pentylphenylacetylene [1]
Synonyms 1-Ethynyl-4-pentylbenzene [1]
CAS Number 79887-10-8 (for non- o
deuterated)
Molecular Formula CisHie (non-deuterated) [1]
Molecular Weight 172.27 g/mol (non-deuterated)  [1]
Appearance Colorless to yellow liquid [2]
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Hazard Identification and Classification

This compound is classified as a hazardous substance. The GHS classification is summarized

below.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[3]
H314/H315: Causes severe
Skin Corrosion/Irritation 1B/2 skin burns and eye damage /
Causes skin irritation[1]
H318/H319: Causes serious
Serious Eye Damage/Irritation 1/2 eye damage / Causes serious
eye irritation[1]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters
airways[3]
Carcinogenicity 1B H350: May cause cancer
» o H335: May cause respiratory
Specific Target Organ Toxicity 3 o
irritation[1]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment (Chronic)

with long lasting effects

Signal Word: Danger|[3]

Hazard Pictograms:
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Physical and Chemical Properties

Quantitative data for the non-deuterated analog, 4-Pentylphenylacetylene.

Property Value Source

Boiling Point 172 °C (lit.)

[2] Density 0.885 g/mL at 25 °C (lit.)
[2] Refractive Index (n20/D) 1.523 (lit.)

[2] Flash Point 32°C/89.6 °F

[3] Vapor Pressure 17.6 mmHg @ 37.7 °C
[3] Solubility Insoluble in water

[31[4]

Experimental Protocols & Workflows

a) Standard Laboratory Handling Protocol

This protocol outlines the necessary steps for safely handling 4-Pentylphenylacetylene-d7 in
a research environment.
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1. Preparation & Engineering Controls

Obtain and read SDS before use

\

Work in a certified chemical fume hood

\

Ensure eyewash station and safety shower are accessible

\

Ground/bond container and receiving equipment

2. Personal Protective Equipment (PPE)

Wear safety glasses with side-shields or goggles

\

Wear flame-retardant lab coat and closed-toe shoes

Y

Wear appropriate chemical-resistant gloves (e.qg., Nitrile)

3. Handling Procedure

Keep away from heat, sparks, and open flames

Y

Use only non-sparking tools

\

Avoid contact with skin, eyes, and clothing

\

Avoid inhalation of vapor or mist

\

Wash hands thoroughly after handling
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Fire Involving Material

Special Hazards:
- Flammable liquid and vapor
- Vapors are heavier than air and can travel
- Forms explosive mixtures with air
- Containers may explode when heated

Use water spray, alcohol-resistant foam,| |Wear self-contained breathing apparatus (SCBA)
dry chemical, or carbon dioxide (CO2) and full protective gear

Actions:
- Stay in danger area only with SCBA

- Cool closed containers with water spray
- Prevent runoff from entering drains

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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